Cas no 439148-46-6 (3-Phenyl-1H-pyrido[2,3-b]pyrazin-2-one)

• Product Name: 3-Phenyl-1H-pyrido[2,3-b]pyrazin-2-one
• CAS No: 439148-46-6
• MF: C₁₃H₉N₃O
• MW: 223.230062246323
• CID: 5227146
• Update Time: 2025-10-29

3-Phenyl-1H-pyrido[2,3-b]pyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-1H-pyrido[2,3-b]pyrazin-2-one

• Inchi： 1S/C13H9N3O/c17-13-11(9-5-2-1-3-6-9)16-12-10(15-13)7-4-8-14-12/h1-8H,(H,15,17)
• InChI Key： FKMSJGBVZDPZBJ-UHFFFAOYSA-N
• SMILES： C12=NC=CC=C1NC(=O)C(C1=CC=CC=C1)=N2

Additional information on 3-Phenyl-1H-pyrido[2,3-b]pyrazin-2-one

Professional Introduction to 3-Phenyl-1H-pyrido[2,3-b]pyrazin-2-one (CAS No. 439148-46-6)

3-Phenyl-1H-pyrido[2,3-b]pyrazin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 439148-46-6, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This bicyclic structure, featuring a pyrazinone moiety fused with a phenyl ring and a pyridine ring, presents a promising scaffold for the development of novel therapeutic agents. The compound's molecular framework suggests potential interactions with biological targets, making it a subject of intense research interest.

The significance of 3-Phenyl-1H-pyrido[2,3-b]pyrazin-2-one lies in its ability to modulate various biological pathways, which has been explored in recent scientific literature. Researchers have been particularly intrigued by its structural analogs and derivatives, as these modifications can enhance its pharmacokinetic and pharmacodynamic profiles. The presence of the pyrazinone ring, known for its bioactivity in multiple drug classes, positions this compound as a versatile candidate for further investigation.

In recent years, the pharmaceutical industry has shown a growing interest in heterocyclic compounds due to their diverse biological activities and favorable pharmacological properties. 3-Phenyl-1H-pyrido[2,3-b]pyrazin-2-one exemplifies this trend, as it combines structural complexity with potential therapeutic benefits. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating conditions such as inflammation, neurodegenerative diseases, and metabolic disorders.

The synthesis of 3-Phenyl-1H-pyrido[2,3-b]pyrazin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic transformations and transition-metal-catalyzed reactions. These techniques not only improve efficiency but also allow for the introduction of functional groups that can fine-tune the compound's biological activity.

One of the most compelling aspects of 3-Phenyl-1H-pyrido[2,3-b]pyrazin-2-one is its potential as a lead compound for drug discovery. Researchers have synthesized several derivatives to evaluate their efficacy and selectivity in preclinical models. These studies have revealed promising results, particularly in terms of anti-inflammatory and antioxidant activities. The compound's ability to interact with specific biological targets suggests that it could be developed into a novel therapeutic agent with broad clinical applications.

The pharmacological profile of 3-Phenyl-1H-pyrido[2,3-b]pyrazin-2-one has been further explored through computational modeling and experimental validation. Molecular docking studies have identified potential binding sites on target proteins, providing insights into its mechanism of action. Additionally, in vitro assays have demonstrated its ability to modulate key signaling pathways associated with various diseases. These findings support the continued investigation of this compound as a potential drug candidate.

In conclusion, 3-Phenyl-1H-pyrido[2,3-b]pyrazin-2-one (CAS No. 439148-46-6) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. The ongoing research into this compound and its derivatives holds great promise for the development of new therapeutic agents that could address unmet medical needs. As scientific understanding progresses, further exploration of its pharmacological properties will undoubtedly contribute to the discovery of innovative treatments for human diseases.